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Compound of Interest

Compound Name: Bis(2-chloroethyl) ether

Cat. No.: B1667311

The conversion of an alcohol (R-OH) to an alkyl chloride (R-CI) is a fundamental transformation
in organic chemistry, typically achieved through nucleophilic substitution. In this type of
reaction, the hydroxyl (-OH) group, which is a poor leaving group, must first be converted into a
better leaving group.

Several common reagents can be used for this purpose:

e Thionyl Chloride (SOCI2): This is a widely used reagent for converting primary and
secondary alcohols to alkyl chlorides. The reaction is efficient and produces gaseous
byproducts (SO2 and HCI), which simplifies purification.

e Hydrogen Halides (e.g., HCI): Concentrated hydrochloric acid can be used, often in the
presence of a catalyst like zinc chloride (ZnCl2), particularly for secondary and tertiary
alcohols (the Lucas test).

» Phosphorus Halides (e.g., PCls, PCls): These reagents are also effective but can sometimes
lead to rearrangements or other side reactions.

Below is a conceptual workflow for such a chemical transformation.
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Caption: Conceptual workflow for converting an alcohol to an alkyl chloride.

This information is provided for educational purposes only, illustrating a general chemical
principle rather than a specific, hazardous synthesis. Always prioritize safety and adhere to all

Conceptual Workflow: Alcohol to Alkyl Chloride
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regulatory guidelines when handling chemical substances.

 To cite this document: BenchChem. [General Principle: Conversion of Alcohols to Alkyl
Chlorides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667311#bis-2-chloroethyl-ether-synthesis-from-
diethylene-glycol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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